Cas no 1211585-29-3 (4-Chloro-6-(chloromethyl)-3-methyl-1H-pyrazolo[3,4-d]pyrimidine)

• Product Name: 4-Chloro-6-(chloromethyl)-3-methyl-1H-pyrazolo[3,4-d]pyrimidine
• CAS No: 1211585-29-3
• MF: C₇H₆Cl₂N₄
• MW: 217.055338382721
• CID: 1023886
• PubChem ID: 70700472
• Update Time: 2025-11-02

4-Chloro-6-(chloromethyl)-3-methyl-1H-pyrazolo[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-(chloromethyl)-3-methyl-1H-pyrazolo[3,4-d]pyrimidine
• 4-chloro-6-(chloromethyl)-3-methyl-2H-pyrazolo[3,4-d]pyrimidine
• AK102235
• ANW-62314
• CTK8B9289
• KB-241575
• DB-332213
• 1211585-29-3
• DTXSID90743297

• Inchi： 1S/C7H6Cl2N4/c1-3-5-6(9)10-4(2-8)11-7(5)13-12-3/h2H2,1H3,(H,10,11,12,13)
• InChI Key： QMKGHFHIIAKNPO-UHFFFAOYSA-N
• SMILES： ClC1C2C(N=C(CCl)N=1)=NNC=2C

Computed Properties

• Exact Mass: 215.9969516g/mol
• Monoisotopic Mass: 215.9969516g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.5Ų

Additional information on 4-Chloro-6-(chloromethyl)-3-methyl-1H-pyrazolo[3,4-d]pyrimidine

Comprehensive Guide to 4-Chloro-6-(chloromethyl)-3-methyl-1H-pyrazolo[3,4-d]pyrimidine (CAS No. 1211585-29-3)

4-Chloro-6-(chloromethyl)-3-methyl-1H-pyrazolo[3,4-d]pyrimidine (CAS No. 1211585-29-3) is a versatile heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrazolo[3,4-d]pyrimidine family, a class of nitrogen-containing heterocycles known for their broad biological activities. Researchers and industry professionals are increasingly interested in this molecule due to its potential applications in drug discovery and material science.

The molecular structure of 4-Chloro-6-(chloromethyl)-3-methyl-1H-pyrazolo[3,4-d]pyrimidine features a fused bicyclic system with strategically positioned functional groups. The presence of both chloro and chloromethyl substituents makes this compound particularly valuable as a building block in organic synthesis. These reactive sites allow for further functionalization, enabling the creation of diverse derivatives with tailored properties.

In pharmaceutical applications, pyrazolo[3,4-d]pyrimidine derivatives have shown promise as kinase inhibitors, with potential therapeutic effects against various diseases. The specific substitution pattern in CAS 1211585-29-3 makes it an attractive intermediate for developing novel bioactive compounds. Recent studies have explored its use in creating potential treatments for inflammatory conditions and metabolic disorders, aligning with current healthcare trends focusing on personalized medicine.

The compound's physicochemical properties contribute to its utility in research settings. With moderate solubility in common organic solvents and stability under standard laboratory conditions, 4-Chloro-6-(chloromethyl)-3-methyl-1H-pyrazolo[3,4-d]pyrimidine offers practical advantages for synthetic chemists. Its melting point and spectral characteristics (NMR, MS) have been well-documented, facilitating quality control and compound identification in research workflows.

From a synthetic chemistry perspective, CAS 1211585-29-3 serves as a valuable scaffold for constructing more complex molecular architectures. The reactive chloromethyl group enables nucleophilic substitution reactions, while the chloro substituent at position 4 can participate in cross-coupling reactions. This dual functionality makes the compound particularly useful in parallel synthesis and combinatorial chemistry approaches that are currently popular in drug discovery programs.

In material science applications, derivatives of pyrazolo[3,4-d]pyrimidine have demonstrated interesting electronic properties. The conjugated system in 4-Chloro-6-(chloromethyl)-3-methyl-1H-pyrazolo[3,4-d]pyrimidine suggests potential utility in organic electronic materials, aligning with growing interest in sustainable alternatives to conventional semiconductors. Researchers are investigating similar structures for use in organic light-emitting diodes (OLEDs) and photovoltaic devices.

The commercial availability of CAS 1211585-29-3 has increased in recent years to meet growing demand from research institutions and pharmaceutical companies. Suppliers typically offer this compound with high purity (>95%) and provide comprehensive analytical data to support research applications. Current market trends show steady growth in the pyrazolo-pyrimidine derivatives sector, reflecting their importance in modern chemical research.

Handling and storage recommendations for 4-Chloro-6-(chloromethyl)-3-methyl-1H-pyrazolo[3,4-d]pyrimidine follow standard laboratory safety protocols. The compound should be stored in a cool, dry environment, protected from light and moisture to maintain stability. While not classified as hazardous under normal handling conditions, appropriate personal protective equipment is recommended when working with this chemical, as with all laboratory reagents.

Analytical characterization of 1211585-29-3 typically includes HPLC for purity assessment, along with NMR and mass spectrometry for structural confirmation. These quality control measures ensure researchers receive material suitable for their synthetic applications. The compound's distinct spectral signatures facilitate easy identification and purity assessment in research settings.

Future research directions for pyrazolo[3,4-d]pyrimidine derivatives may explore their potential in emerging therapeutic areas such as targeted protein degradation or as components in supramolecular chemistry. The versatility of 4-Chloro-6-(chloromethyl)-3-methyl-1H-pyrazolo[3,4-d]pyrimidine as a synthetic building block positions it well for these innovative applications that are currently at the forefront of chemical research.

For researchers seeking detailed synthetic protocols or application examples using CAS 1211585-29-3, numerous peer-reviewed publications document its use in various contexts. The compound's growing popularity in medicinal chemistry is reflected in the increasing number of patents and publications citing its derivatives, particularly in kinase inhibitor development and other targeted therapeutic approaches.

In conclusion, 4-Chloro-6-(chloromethyl)-3-methyl-1H-pyrazolo[3,4-d]pyrimidine represents an important intermediate in modern chemical research. Its combination of reactive functional groups and stable core structure makes it valuable for pharmaceutical development, material science, and basic research applications. As interest in nitrogen-rich heterocycles continues to grow, compounds like CAS 1211585-29-3 will likely remain important tools for researchers across multiple disciplines.